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Compound of Interest

Compound Name: 1-Heptanethiol

Cat. No.: B157337

An In-depth Technical Guide to 1-Heptanethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Heptanethiol, also known as heptyl mercaptan, is an organic sulfur compound with the
chemical formula C7H16S.[1][2] It is a colorless liquid characterized by a strong, unpleasant
odor.[1][3][4] This aliphatic thiol consists of a seven-carbon chain with a terminal thiol (-SH)
functional group.[1][5] Due to the reactivity of the thiol group, 1-heptanethiol serves as a
versatile intermediate in various chemical syntheses, including the manufacturing of
pharmaceuticals, dyes, and other specialty chemicals.[1][6][7] It also finds application in
materials science, such as in the production of synthetic rubber and as a corrosion inhibitor.[1]

Chemical Structure and Identifiers

The structure of 1-heptanethiol is a straight-chain heptyl group attached to a sulthydryl group.

Chemical Name: 1-Heptanethiol

Synonyms: Heptyl mercaptan, n-Heptyl mercaptan, 1-Mercaptoheptane[1][2][8]

CAS Number: 1639-09-4[1][2]

EC Number: 216-678-8[9]
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Molecular Formula: C7TH16S[1][2]

SMILES: CCCCCCCS[1][9][10]

INChl; 1S/C7H16S/c1-2-3-4-5-6-7-8/h8H,2-7H2, 1H3[1][2][9]

InChiKey: VPIAKHNXCOTPAY-UHFFFAOYSA-N[1][2][9]

Physicochemical Properties

The physical and chemical properties of 1-heptanethiol are summarized in the tables below.

Physical Properties
Property Value Reference(s)

Molecular Weight 132.27 g/mol [2][9][10]

Colorless liquid with a strong,
Appearance [11[3][4]
unpleasant odor

Melting Point -43°Cto-41.3°C [11[3119]
Boiling Point 173-177 °C [L1[31[4119]
Density 0.844 g/cm3 at 20 °C [3B114119]
Vapor Pressure 1.5hPaat25°C [9]
Solubility in Water 0.009 g/L (Insoluble) [11[3119]
Refractive Index n20/D 1.4505 [4]

Flash Point 41 °C to 46 °C (closed cup) [4119]

Chemical Properties
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Property Value/Description Reference(s)
pKa 10.76 + 0.25 (Predicted) [1]
Incompatible with strong
o oxidizing agents, strong acids,
Reactivity ) [11[3]
strong bases, and alkali
metals.
Emits toxic fumes of sulfur
Decomposition oxides (SOx) when heated to [11[3]

decomposition.

Combustibility

Flammable liquid. Vapors may
form explosive mixtures with

air.

[36]€]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1-heptanethiol.
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Spectroscopic Technique

Key Features

Reference(s)

Mass Spectrometry (MS)

Molecular lon Peak (M+): m/z
= 132. Fragmentation pattern
consistent with an aliphatic
thiol.

[11]

Infrared Spectroscopy (IR)

S-H stretching vibration
typically observed around
2550 cm~*. C-H stretching and
bending vibrations are also

present.

[12]

Nuclear Magnetic Resonance
(*H NMR)

A triplet corresponding to the -
SH proton, multiplets for the
methylene (-CHz-) protons,
and a triplet for the terminal

methyl (-CHs) protons.

[13]

Nuclear Magnetic Resonance
(13C NMR)

Seven distinct signals
corresponding to the seven
carbon atoms in the heptyl

chain.

[14]

Experimental Protocols
Synthesis of 1-Heptanethiol

A common method for the synthesis of 1-heptanethiol is the reaction of 1-bromoheptane with

sodium hydrosulfide (NaSH).

Materials:

e 1-Bromoheptane

¢ Sodium hydrosulfide (NaSH)

o Ethanol (or other suitable solvent)
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e Hydrochloric acid (HCI), dilute

e Sodium sulfate (Na2S0a4), anhydrous

e Dichloromethane (CH2Cl2)

e Round-bottom flask

o Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

In a round-bottom flask, dissolve sodium hydrosulfide in ethanol.
e Add 1-bromoheptane to the solution dropwise with stirring.

o Heat the reaction mixture to reflux and maintain for several hours until the reaction is
complete (monitored by TLC or GC).

o Cool the mixture to room temperature and pour it into a separatory funnel containing water.
» Acidify the aqueous layer with dilute hydrochloric acid to protonate the thiolate.

» Extract the product with dichloromethane.

e Wash the organic layer with water and then with brine.

o Dry the organic layer over anhydrous sodium sulfate.

« Filter to remove the drying agent.

e Remove the solvent by rotary evaporation.

o Purify the crude product by distillation under reduced pressure to obtain pure 1-
heptanethiol.
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Analytical Methods
5.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile compounds like
1-heptanethiol.

Instrumentation:
e Gas chromatograph coupled to a mass spectrometer.
o Capillary column suitable for separating volatile sulfur compounds (e.g., DB-1 or equivalent).

Procedure:

Prepare a dilute solution of 1-heptanethiol in a suitable solvent (e.g., dichloromethane).
e Inject a small volume (e.g., 1 yL) of the sample into the GC injector.

e The sample is vaporized and carried by an inert gas (e.g., helium) through the capillary
column.

e The components of the sample are separated based on their boiling points and interaction
with the stationary phase.

e The separated components elute from the column and enter the mass spectrometer.

» In the mass spectrometer, the molecules are ionized (e.g., by electron ionization), and the
resulting fragments are separated based on their mass-to-charge ratio.

e The retention time from the chromatogram and the mass spectrum are used to identify and
guantify 1-heptanethiol.

Visualizations
Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 1-
heptanethiol.
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Synthesis Purification Analysis

Heat
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Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 1-heptanethiol.

Safety and Handling

1-Heptanethiol is a flammable and toxic substance that requires careful handling.

¢ Health Hazards: It is irritating to the eyes, skin, and respiratory system.[3][6][15] Inhalation
can cause symptoms such as headache, dizziness, nausea, and drowsiness.[3][6][15]

o Fire Hazards: 1-Heptanethiol is a flammable liquid.[3][9] Its vapors can form explosive
mixtures with air and may travel to an ignition source and flash back.[3][6] Suitable
extinguishing media include dry chemical, COz2, or alcohol-resistant foam.[3][6]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[3][16] If ventilation is inadequate, use a NIOSH-approved respirator.[16]

e Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as oxidizing agents, strong acids, and bases.[1][16][17] Keep containers tightly closed and
away from heat, sparks, and open flames.[9][16]

» Spill and Disposal: In case of a spill, eliminate all ignition sources and use non-sparking
tools.[3] Absorb the spill with an inert material and dispose of it as hazardous waste in
accordance with local regulations.[16]

Reactivity Profile

1-Heptanethiol exhibits reactivity typical of aliphatic thiols.
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o Oxidation: The thiol group can be oxidized to form a disulfide (diheptyl disulfide). Stronger
oxidizing agents can lead to the formation of sulfonic acids.

o Acid-Base Reactions: As a weak acid, 1-heptanethiol reacts with strong bases to form the
corresponding thiolate salt.

» Nucleophilic Reactions: The thiolate anion is a potent nucleophile and can participate in
various nucleophilic substitution and addition reactions, which is a cornerstone of its utility in
organic synthesis.[7]

o Reaction with Heavy Metals: Thiols have a high affinity for heavy metals, forming stable
mercaptides.

o Incompatibilities: It reacts violently with powerful oxidizing agents.[1][3] Contact with strong
acids or bases can also lead to vigorous reactions.[1][3] It can react with water, steam, or
acids to produce toxic and flammable vapors.[1]

Toxicological Information

o Acute Toxicity: The intraperitoneal LD50 in mice is reported as 200 mg/kg.[1] It is considered
toxic by inhalation.[1]

o Routes of Exposure: The primary routes of exposure are inhalation, ingestion, and skin or
eye contact.[3][15]

e Target Organs: The primary target organs are the eyes, skin, respiratory system, central
nervous system, and blood.[3][15]

Conclusion

1-Heptanethiol is a valuable chemical intermediate with a well-defined set of physical,
chemical, and toxicological properties. Its utility in organic synthesis is primarily derived from
the reactivity of its thiol functional group. Due to its hazardous nature, strict adherence to safety
protocols during its handling, storage, and disposal is imperative. The information provided in
this guide serves as a comprehensive resource for professionals working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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